Cas no 330550-93-1 (2-Chloro-4-(ethylamino)-5-nitropyrimidine)

2-Chloro-4-(ethylamino)-5-nitropyrimidine structure
330550-93-1 structure
Product Name:2-Chloro-4-(ethylamino)-5-nitropyrimidine
CAS No:330550-93-1
MF:C6H7ClN4O2
MW:202.59837937355
CID:2140716
PubChem ID:7147233
Update Time:2024-03-01

2-Chloro-4-(ethylamino)-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(ethylamino)-5-nitropyrimidine
    • 2-chloro-N-ethyl-5-nitropyrimidin-4-amine
    • MHYPLWZTFXKBEA-UHFFFAOYSA-N
    • FCH1383213
    • 4-Pyrimidinamine, 2-chloro-N-ethyl-5-nitro-
    • (2-chloro-5-nitro-pyrimidin-4-yl)-ethyl-amine
    • 2-Chloro-4-(ethylamino)-5-nitropyrimidine
    • Inchi: 1S/C6H7ClN4O2/c1-2-8-5-4(11(12)13)3-9-6(7)10-5/h3H,2H2,1H3,(H,8,9,10)
    • InChI Key: MHYPLWZTFXKBEA-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(=N1)NCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 202.0257532g/mol
  • Monoisotopic Mass: 202.0257532g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6
  • XLogP3: 2.2
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